Cas no 1860-57-7 (3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride)

• Product Name: 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride
• CAS No: 1860-57-7
• MF: C₁₆H₂₀ClNO₂
• MW: 293.788503646851
• MDL: MFCD00183286
• CID: 146343
• PubChem ID: 200381
• Update Time: 2025-07-21

3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,3-methoxy-4-(phenylmethoxy)-, hydrochloride (1:1)
• 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride
• 2-(3-methoxy-4-phenylmethoxyphenyl)ethanamine,hydrochloride
• 3-METHOXY-4-(BENZYLOXY)PHENETHYLAMINE
• SNS-032 (BMS-387032)
• 4-Benzyloxy-3-methoxy-phenaethylamin,Hydrochlorid
• 4-benzyloxy-3-methoxy-phenethylamine,hydrochloride
• 4-(Benzyloxy)-3-methoxyphenethylamine Hydrochloride
• -(4-Benzyloxy-3-methoxyphenyl)ethylamine Hydrochloride
• 2-(4-Benzyloxy-3-methoxyphenyl)ethylamine Hydrochloride
• 3-Methoxy-4-(phenylmethoxy)benzeneethanamine Hydrochloride
• 4-benzyloxy-3-methoxyphenethylamine hydrochloride
• OPGMJXDCEQHKQD-UHFFFAOYSA-N
• 1860-57-7
• NSC 22601
• 2-(3-methoxy-4-phenylmethoxyphenyl)ethanamine;hydrochloride
• FT-0671178
• 4-benzyloxy-3-methoxyphenylethylamine hydrochloride
• NSC-22601
• SCHEMBL1298567
• 2-(3-methoxy-4-phenylmethoxyphenyl)ethanamine hydrochloride
• J-011942
• 2-[4-(benzyloxy)-3-methoxyphenyl]ethan-1-amine hydrochloride
• DTXSID40171829
• AKOS016002224
• 2-(4-BENZYLOXY-3-METHOXY-PHENYL)-ETHYLAMINE, HYDROCHLORIDE
• 2-(4-(benzyloxy)-3-methoxyphenyl)ethanamine hydrochloride
• Benzeneethanamine, 3-methoxy-4-(phenylmethoxy)-, hydrochloride
• F94543
• NSC22601
• MFCD00183286

• MDL： MFCD00183286
• Inchi： 1S/C16H19NO2.ClH/c1-18-16-11-13(9-10-17)7-8-15(16)19-12-14-5-3-2-4-6-14;/h2-8,11H,9-10,12,17H2,1H3;1H
• InChI Key： OPGMJXDCEQHKQD-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C=CC(=CC=1OC)CCN

Computed Properties

• Exact Mass: 293.11800
• Monoisotopic Mass: 293.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Density: g/cm3
• Melting Point: 175-177°C
• Boiling Point: 395.1°Cat760mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.571
• PSA: 44.48000
• LogP: 4.27770

Additional information on 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride

Introduction to 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride (CAS No. 1860-57-7)

3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride, identified by its CAS number 1860-57-7, is a compound of significant interest in the field of pharmaceutical chemistry and neurobiology. This compound belongs to the phenethylamine class, a group of molecules known for their diverse biological activities, including potential roles in the modulation of neurotransmitter systems. The structural features of 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride, particularly the presence of a methoxy group at the 3-position and a benzyloxy group at the 4-position of the phenethylamine core, contribute to its unique pharmacological profile and make it a subject of considerable research interest.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. The methoxy group, an electron-donating aromatic substituent, can influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. Similarly, the benzyloxy group introduces steric bulk and hydrophobicity, which can modulate the compound's metabolic stability and binding affinity. These structural elements collectively contribute to the compound's potential applications in drug discovery and therapeutic development.

Recent advancements in chemical biology have highlighted the importance of phenethylamine derivatives in understanding neural pathways and developing novel therapeutic strategies. Studies have shown that compounds within this class can interact with monoamine transporters and receptors, making them valuable tools for investigating mechanisms related to mood regulation, cognitive function, and neurodegenerative diseases. The specific substitution pattern in 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride may confer unique properties that distinguish it from other phenethylamines, such as altered selectivity or enhanced bioavailability.

In vitro studies have begun to explore the pharmacokinetic and pharmacodynamic properties of 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride. Initial findings suggest that this compound may exhibit potent activity at certain neural targets while maintaining a favorable safety profile. The benzyloxy group, in particular, has been observed to influence metabolic pathways, potentially leading to improved stability in vivo. These characteristics make it an attractive candidate for further investigation in preclinical models.

The synthesis of 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functionalization techniques, have been employed to construct the complex aromatic core efficiently. The hydrochloride salt formation is typically achieved through quaternization followed by acidification, ensuring the compound's stability and reactivity for subsequent applications.

From a regulatory perspective, 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride must be handled in compliance with Good Manufacturing Practices (GMP) to ensure consistency and quality in its production. Additionally, rigorous analytical testing is conducted to verify its identity, purity, and potency before it can be used in research or therapeutic applications. These standards are essential for ensuring that the compound meets the necessary criteria for safety and efficacy.

The potential applications of 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride extend beyond basic research into more specialized areas such as drug development for neurological disorders. Its unique structural features may make it a valuable scaffold for designing next-generation therapeutics targeting conditions like depression, anxiety disorders, and neurodegeneration. Collaborative efforts between chemists and biologists are crucial for translating these findings into tangible benefits for patients.

As research continues to uncover new insights into the pharmacological properties of phenethylamines, compounds like 3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride will play an increasingly important role in advancing our understanding of neural function and disease mechanisms. The integration of computational modeling with experimental techniques will further enhance our ability to predict and optimize the pharmacological properties of these molecules.

In conclusion,3-Methoxy-4-(benzyloxy)phenethylamine Hydrochloride (CAS No. 1860-57-7) represents a promising area of investigation with significant implications for both academic research and pharmaceutical development. Its unique structural features and potential biological activities position it as a valuable tool for exploring new therapeutic strategies in neurology and related fields.